Cas no 61588-11-2 (3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-4-oxo-)

• Product Name: 3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-4-oxo-
• CAS No: 61588-11-2
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 473831
• PubChem ID: 12318688
• Update Time: 2025-04-19

3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-4-oxo-
• 6-bromo-4-oxo-1H-cinnoline-3-carboxylic acid
• CS-0067741
• 6-Bromo-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 61588-11-2
• 59208-82-1
• 6-Bromo-4-hydroxycinnoline-3-carboxylic acid
• D73509
• SCHEMBL11015155
• 6-Bromo-4-oxo-1,4-dihydro-3-cinnolinecarboxylic acid
• DTXSID40488161
• A917859
• 6-Bromo-4-hydroxy-cinnoline-3-carboxylic acid

• Inchi： 1S/C9H5BrN2O3/c10-4-1-2-6-5(3-4)8(13)7(9(14)15)12-11-6/h1-3H,(H,11,13)(H,14,15)
• InChI Key： OWMJPOIYLPPJGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C(=O)O)=NN2)=O

Computed Properties

• Exact Mass: 267.94835
• Monoisotopic Mass: 267.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines